1-(3-aminoazetidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one

• IUPAC Name: 1-(3-aminoazetidin-1-yl)-2-pyrazol-1-ylethanone
• InChI: InChI=1S/C8H12N4O/c9-7-4-11(5-7)8(13)6-12-3-1-2-10-12/h1-3,7H,4-6,9H2
• InChI Key: CPRDSAMSDLXDMK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CN2C=CC=N2)N
• Molecular Formula: C8H12N4O
• Molecular Weight: 180.21 g/mol
• CAS No.: 1483127-10-1

Description

1-(3-aminoazetidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C8H12N4O and its molecular weight is 180.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Elucidation

• Novel Compound Synthesis : Research demonstrates the synthesis of novel compounds through a four-step process starting from (S)-Boc-alanine, leading to various pyrazole and pyrimidine derivatives, showcasing the compound's utility in creating heterocyclic compounds with potential medicinal applications (Svete et al., 2015).

• Structural Characterization : Studies on pyrazoline compounds include structural characterization using techniques like X-ray diffraction, indicating the importance of such compounds in understanding molecular interactions and designing drugs (Delgado et al., 2020).

Pharmacological Potential

• Anticancer Activity : Research into novel pyrazole derivatives has identified compounds with higher anticancer activity than reference drugs, highlighting the potential of pyrazole-based molecules in cancer therapy (Hafez et al., 2016).

• Antimicrobial and Antifungal Activities : Synthesis and evaluation of pyrazole and triazolopyrimidine derivatives have demonstrated significant antimicrobial and antifungal activities, suggesting their use in treating infections (Desai et al., 2017).

• Anti-inflammatory Agents : Pyrazoline derivatives have been evaluated for anti-inflammatory properties, indicating their potential as new non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects (Shrivastava et al., 2021).

• Antiviral (Anti-HIV) Potential : Pyrazole scaffolds are crucial in developing antiviral drugs, including those targeting HIV. This emphasizes the role of pyrazole derivatives in antiviral drug discovery and development (Kumar et al., 2022).